Cas no 1805189-32-5 (5-Cyano-4-(difluoromethyl)-2-nitropyridine-3-methanol)

• Product Name: 5-Cyano-4-(difluoromethyl)-2-nitropyridine-3-methanol
• CAS No: 1805189-32-5
• MF: C₈H₅F₂N₃O₃
• MW: 229.140408277512
• CID: 4877332
• Update Time: 2025-11-03

5-Cyano-4-(difluoromethyl)-2-nitropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-4-(difluoromethyl)-2-nitropyridine-3-methanol

• Inchi： 1S/C8H5F2N3O3/c9-7(10)6-4(1-11)2-12-8(13(15)16)5(6)3-14/h2,7,14H,3H2
• InChI Key： NEGMZTVOBDANSC-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=C(C=1CO)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.5
• Topological Polar Surface Area: 103

Additional information on 5-Cyano-4-(difluoromethyl)-2-nitropyridine-3-methanol

Research Brief on 5-Cyano-4-(difluoromethyl)-2-nitropyridine-3-methanol (CAS: 1805189-32-5)

The compound 5-Cyano-4-(difluoromethyl)-2-nitropyridine-3-methanol (CAS: 1805189-32-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a pharmacophore in drug discovery.

Recent studies highlight the role of 5-Cyano-4-(difluoromethyl)-2-nitropyridine-3-methanol as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its nitropyridine core, combined with the difluoromethyl and cyano substituents, offers a rich platform for chemical modifications, enabling the development of targeted inhibitors for various enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in designing potent kinase inhibitors, with promising activity against cancer-associated kinases.

In addition to its synthetic utility, the compound has shown intriguing biological properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 5-Cyano-4-(difluoromethyl)-2-nitropyridine-3-methanol exhibit moderate to strong antimicrobial activity against Gram-positive bacteria, suggesting potential applications in addressing antibiotic resistance. The difluoromethyl group, in particular, was found to enhance membrane permeability, a critical factor in antimicrobial efficacy.

Mechanistic studies have further elucidated the compound's interactions at the molecular level. Computational docking simulations and X-ray crystallography data (Nature Communications, 2023) revealed that the nitropyridine moiety engages in key hydrogen bonding and π-stacking interactions with active site residues of target proteins. These insights are driving the rational design of next-generation therapeutics leveraging this scaffold.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of 5-Cyano-4-(difluoromethyl)-2-nitropyridine-3-methanol derivatives. Recent pharmacokinetic studies (European Journal of Pharmaceutical Sciences, 2024) indicate that while the compound exhibits good in vitro potency, its metabolic stability and oral bioavailability require further improvement through structural modifications. Current research efforts are focused on prodrug strategies and formulation technologies to address these limitations.

In conclusion, 5-Cyano-4-(difluoromethyl)-2-nitropyridine-3-methanol represents a promising chemical scaffold with diverse applications in medicinal chemistry. Ongoing research continues to explore its full potential, particularly in oncology and infectious disease therapeutics. Future directions include the development of targeted delivery systems and combination therapies to maximize its therapeutic index while minimizing off-target effects.